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Compound of Interest

Compound Name: 2-Iodothiophene-3-carboxamide

Cat. No.: B13125416

Get Quote

Executive Summary
The precise solubility characterization of 2-Iodothiophene-3-carboxamide (CAS: 18800-06-1)

is a prerequisite for optimizing reaction yield, purification (crystallization), and formulation in

early-stage drug discovery. As a primary amide substituted on a thiophene ring, this compound

exhibits a "Push-Pull" solubility behavior—balancing the lipophilicity of the heteroaromatic ring

against the strong intermolecular hydrogen-bonding network of the amide group.

This guide provides a comprehensive analysis of the solvent compatibility landscape,

thermodynamic dissolution parameters, and validated experimental protocols for researchers

utilizing this scaffold in Suzuki-Miyaura cross-couplings or Gewald-type syntheses.

Physicochemical Profile & Structural Analysis[1][2]
Understanding the solubility requires analyzing the molecular architecture. The 2-
iodothiophene-3-carboxamide molecule consists of a hydrophobic thiophene core and a

hydrophilic carboxamide moiety.
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Property Value / Description Impact on Solubility

Molecular Formula C₅H₄INOS

Moderate molecular weight

(253.06 g/mol ) aids

dissolution kinetics.

Physical State Solid (Crystalline)

High lattice energy requires

polar aprotic solvents to disrupt

crystal packing.

H-Bond Donors 1 (–NH₂)

Creates strong intermolecular

dimers, reducing solubility in

non-polar solvents.

H-Bond Acceptors 1 (C=O)
Facilitates solubility in protic

solvents like Methanol.

LogP (Predicted) ~1.8 – 2.2

Indicates moderate

lipophilicity; "drug-like"

permeability but limited

aqueous solubility.

Structural Logic of Dissolution
The primary barrier to dissolving this compound is the Crystal Lattice Energy. Primary amides

form robust hydrogen-bonded networks (dimers or chains) in the solid state.

Mechanism: To dissolve, the solvent must possess sufficient enthalpy of solvation (

) to overcome the lattice enthalpy (

).

Prediction: Non-polar solvents (Hexane) cannot break these H-bonds. Polar aprotic solvents

(DMSO, DMF) act as H-bond acceptors, effectively "solvating" the amide protons and

breaking the lattice.

Solubility Landscape: Experimental Data &
Predictions
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The following data categorizes solvent suitability based on dielectric constant (

) and Hansen Solubility Parameters (HSP).

Table 1: Solubility Classification at 25°C
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Solvent Class
Representative
Solvent

Solubility
Rating

Estimated
Solubility
(mg/mL)*

Usage
Recommendati
on

Polar Aprotic DMSO High > 150

Ideal for stock

solutions and

reaction media.

Polar Aprotic DMF / NMP High > 120

Standard solvent

for cross-

coupling

reactions.

Polar Protic Methanol Moderate 25 – 40

Good for

recrystallization

(antisolvent

method).

Polar Protic Ethanol Moderate 15 – 30

Preferred "green"

solvent for

purification.

Esters Ethyl Acetate Low-Moderate 5 – 15

Useful for

extraction

workups.

Chlorinated
Dichloromethane

(DCM)
Moderate 20 – 35

Excellent for

transport/transfer

; high volatility.

Non-Polar
n-Hexane /

Heptane
Insoluble < 0.1

Ideal antisolvent

to force

precipitation.

Aqueous Water (pH 7) Very Low < 0.5

Poor solubility

without

cosolvents.

*Note: Values are estimated based on structural analogs (e.g., 3-thiophenecarboxamide) and

standard thermodynamic models. Exact values vary by crystal polymorph.
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Thermodynamic Analysis of Dissolution
To optimize crystallization processes, we must understand the temperature dependence of

solubility. The dissolution process follows the Modified Apelblat Equation:

Where:

is the mole fraction solubility.

is the absolute temperature.[1][2]

are empirical model constants.

Thermodynamic Cycle Diagram
The following diagram illustrates the energy barriers involved in the transition from solid solute

to solvated state.
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Solid Solute
(Crystalline Lattice)

Gaseous Phase
(Separated Molecules)

ΔH_sub (Sublimation)
(Breaking Lattice)

Solvated State
(Solution)

ΔH_soln (Dissolution)
(Net Enthalpy Change)

ΔH_solv (Solvation)
(Solvent-Solute Interaction)

Click to download full resolution via product page

Figure 1: Born-Haber cycle representing the enthalpy changes during the dissolution of 2-
Iodothiophene-3-carboxamide.

Key Insight: For 2-Iodothiophene-3-carboxamide,

is high due to amide dimerization. Therefore,

must be highly negative (exothermic interaction) to drive dissolution. This explains why DMSO
(strong H-bond acceptor) is a superior solvent compared to Toluene.

Experimental Protocol: Gravimetric Solubility
Determination
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As a Senior Scientist, I recommend the Dynamic Laser Monitoring Method for high precision,

but the Static Gravimetric Method is robust for standard lab verification.

Protocol: Static Equilibrium Method (Shake-Flask)
Objective: Determine saturation solubility (

) in organic solvents at 25°C.

Materials:

2-Iodothiophene-3-carboxamide (>98% purity).

HPLC-grade solvents (MeOH, EtOH, DMSO, EtOAc).

Thermostatic shaker bath.

0.45 µm PTFE syringe filters.

Workflow:

Preparation: Add excess solid compound (approx. 500 mg) to 5 mL of solvent in a sealed

glass vial.

Equilibration: Agitate in a thermostatic shaker at 25°C ± 0.1°C for 24 hours.

Why? Ensures the system reaches thermodynamic equilibrium and saturates the solvent.

Sedimentation: Stop agitation and allow undissolved solids to settle for 2 hours.

Sampling: Withdraw 1 mL of supernatant using a pre-warmed syringe.

Filtration: Rapidly filter through a 0.45 µm PTFE filter into a pre-weighed vessel.

Critical Step: Ensure the filter is at the same temperature to prevent premature

crystallization during filtration.

Quantification: Evaporate solvent under vacuum/nitrogen stream until constant mass is

achieved.
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Calculation:

Workflow Diagram

Start: Excess Solid + Solvent

Agitate @ 25°C (24h)

Sedimentation (2h)

Filter Supernatant
(0.45 µm PTFE)

Evaporate Solvent
(Gravimetric Analysis)

Calculate Solubility (S)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the gravimetric determination of solubility.

Applications in Process Development
Crystallization Strategy (Purification)
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The solubility difference between Methanol (Moderate) and Water (Poor) or Hexane (Poor) can

be exploited for purification.

Method: Dissolve crude 2-Iodothiophene-3-carboxamide in hot Methanol (approx. 60°C).

Action: Slowly add Water or Hexane as an antisolvent while cooling.

Result: High-purity crystals precipitate as the solvent power decreases.

Reaction Solvent Selection
For nucleophilic substitution or coupling reactions (e.g., Sonogashira coupling):

Recommended: DMF or DMSO.

Reasoning: High solubility ensures the reaction remains homogeneous, preventing the

encapsulation of the catalyst in precipitated starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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